Cas no 114669-11-3 (Benzaldehyde,3-amino-4-mercapto-)

• Product Name: Benzaldehyde,3-amino-4-mercapto-
• CAS No: 114669-11-3
• MF: C₇H₇NOS
• MW: 153.201580286026
• CID: 130410
• PubChem ID: 14206994
• Update Time: 2025-04-19

Benzaldehyde,3-amino-4-mercapto- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-amino-4-mercapto-
• 3-amino-4-sulfanylbenzaldehyde
• Benzaldehyde, 3-amino-4-mercapto- (9CI)
• 114669-11-3
• 3-Amino-4-mercaptobenzaldehyde
• DTXSID40557427
• SCHEMBL6517219

• Inchi： 1S/C7H7NOS/c8-6-3-5(4-9)1-2-7(6)10/h1-4,10H,8H2
• InChI Key： HDDSZPGQRRVXCR-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C=O)C=C1N

Computed Properties

• Exact Mass: 153.02491
• Monoisotopic Mass: 153.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 43.09